Cas no 52153-24-9 (4,5-Epoxy-19-nortestosterone)

• Product Name: 4,5-Epoxy-19-nortestosterone
• CAS No: 52153-24-9
• MF: C₁₈H₂₆O₃
• MW: 290.397245883942
• CID: 2084767
• PubChem ID: 13581210
• Update Time: 2025-04-21

4,5-Epoxy-19-nortestosterone Chemical and Physical Properties

Names and Identifiers

• 4,5-Epoxy-19-nortestosterone
• 4,5-epoxy-17-hydroxy-estran-3-one
• 52153-24-9
• (1S,2R,11R,12S,15S,16S)-15-Hydroxy-16-methyl-7-oxapentacyclo[9.7.0.02,8.06,8.012,16]octadecan-5-one

• Inchi： 1S/C18H26O3/c1-17-8-6-11-10(12(17)3-5-15(17)20)7-9-18-13(11)2-4-14(19)16(18)21-18/h10-13,15-16,20H,2-9H2,1H3/t10-,11+,12+,13-,15+,16?,17+,18?/m1/s1
• InChI Key： UTBPSGFNQFHHRO-OYVXBTQVSA-N
• SMILES： O1C2C(CC[C@@H]3[C@H]4CC[C@]5(C)[C@H](CC[C@H]5[C@@H]4CCC132)O)=O

Computed Properties

• Exact Mass: 290.18819469Da
• Monoisotopic Mass: 290.18819469Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.8Ų